Cas no 933750-44-8 (1-(3H-Imidazo[4,5-c]pyridin-2-yl)ethanamine)

1-(3H-Imidazo[4,5-c]pyridin-2-yl)ethanamine is a heterocyclic organic compound featuring an imidazo[4,5-c]pyridine core with an ethanamine substituent at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential as a building block for bioactive molecules due to its ability to participate in diverse chemical reactions, including nucleophilic substitutions and metal-catalyzed couplings. Its fused bicyclic system enhances stability while maintaining reactivity, which is advantageous for designing drug candidates targeting enzymes or receptors. The ethanamine side chain offers further functionalization opportunities, enabling tailored modifications for specific applications. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors or antiviral agents.
1-(3H-Imidazo[4,5-c]pyridin-2-yl)ethanamine structure
933750-44-8 structure
Product Name:1-(3H-Imidazo[4,5-c]pyridin-2-yl)ethanamine
CAS No:933750-44-8
MF:C8H10N4
MW:162.19180059433
CID:999685
Update Time:2025-07-02

1-(3H-Imidazo[4,5-c]pyridin-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[4,5-c]pyridine-2-methanamine, -alpha--methyl-
    • 1-(3H-imidazo[4,5-c]pyridin-2-yl)ethanamine
    • 3h-imidazo[4,5-c]pyridine-2-methanamine,a-methyl-
    • 1-{3H-imidazo[4,5-c]pyridin-2-yl}ethan-1-amine
    • 1-(3H-Imidazo[4,5-c]pyridin-2-yl)ethanamine
    • Inchi: 1S/C8H10N4/c1-5(9)8-11-6-2-3-10-4-7(6)12-8/h2-5H,9H2,1H3,(H,11,12)
    • InChI Key: LELHMZWBGIPGMK-UHFFFAOYSA-N
    • SMILES: N1C2C=NC=CC=2N=C1C(C)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Topological Polar Surface Area: 67.6

1-(3H-Imidazo[4,5-c]pyridin-2-yl)ethanamine Pricemore >>

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